Cas no 163400-20-2 (1-Bromopropane-1,1,3,3,3-d5)

1-Bromopropane-1,1,3,3,3-d5 is a deuterated analog of 1-bromopropane, where five hydrogen atoms are replaced with deuterium, enhancing its utility in NMR spectroscopy and mechanistic studies. The isotopic labeling provides distinct spectral signatures, facilitating precise tracking in reaction pathways and metabolic research. Its high chemical purity and isotopic enrichment ensure reliable performance in synthetic and analytical applications. The compound is particularly valuable in kinetic isotope effect (KIE) studies and as a stable isotopic tracer in organic and pharmaceutical chemistry. Its well-defined structure and consistent deuteration level make it a preferred choice for researchers requiring controlled experimental conditions.

1-Bromopropane-1,1,3,3,3-d5 structure

Product Name:1-Bromopropane-1,1,3,3,3-d5

CAS No:163400-20-2

MF:C₃H₇Br

MW:128.022488832474

MDL:MFCD01074137

CID:137570

PubChem ID:56845852

Update Time:2025-06-07

1-Bromopropane-1,1,3,3,3-d5 Chemical and Physical Properties

Names and Identifiers

- Propane-1,1,1,3,3-d5,3-bromo- (9CI)
- Propyl bromide-1,1,3,3,3-d5
- 1-BroMopropane--d5
- 1-BROMOPROPANE-1,1,3,3,3-D5
- 1-Bromo-1,1,3,3,3-pentadeuteriopropane
- 1-Bromopropane-1,1,3,3,3-d5, 98 atom % D
- AKOS015911024
- SCHEMBL796355
- Propane-1,1,1,3,3-d5,3-bromo-(9ci)
- D98804
- 163400-20-2
- Propyl bromide-1,1,3,3,3-d5
- 1-Bromopropane-1,1,3,3,3-d5
- MDL： MFCD01074137
- Inchi： 1S/C3H7Br/c1-2-3-4/h2-3H2,1H3/i1D3,3D2
- InChI Key： CYNYIHKIEHGYOZ-WNWXXORZSA-N
- SMILES： BrC([2H])([2H])CC([2H])([2H])[2H]

Computed Properties

Exact Mass: 127.00450g/mol
Monoisotopic Mass: 127.00450g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 4
Rotatable Bond Count: 1
Complexity: 7.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.354 g/mL at 25 °C
Melting Point: -110 °C(lit.)
Boiling Point: 71 °C(lit.)

1-Bromopropane-1,1,3,3,3-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	D98804-0.25/G	1-BROMOPROPANE-1,1,3,3,3-D5	163400-20-2	95%	0.25g	$445	2023-09-19
TRC	B687142-5mg	1-Bromopropane-1,1,3,3,3-d5	163400-20-2		5mg	$ 64.00	2023-09-08
TRC	B687142-10mg	1-Bromopropane-1,1,3,3,3-d5	163400-20-2		10mg	$ 81.00	2023-09-08
TRC	B687142-50mg	1-Bromopropane-1,1,3,3,3-d5	163400-20-2		50mg	$ 115.00	2023-04-18